2-Cyano-5-methoxybenzyl alcohol
Description
2-Cyano-5-methoxybenzyl alcohol (C₉H₉NO₂) is a substituted benzyl alcohol featuring a cyano (-CN) group at the ortho position and a methoxy (-OCH₃) group at the para position relative to the benzyl alcohol moiety. This compound is of interest in synthetic organic chemistry due to the electron-withdrawing nature of the cyano group, which modulates reactivity and stability.
Properties
Molecular Formula |
C9H9NO2 |
|---|---|
Molecular Weight |
163.17 g/mol |
IUPAC Name |
2-(hydroxymethyl)-4-methoxybenzonitrile |
InChI |
InChI=1S/C9H9NO2/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,11H,6H2,1H3 |
InChI Key |
SWNUXDIPLFSBPX-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)C#N)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical Properties of Selected Benzyl Alcohols
| Compound | Substituents | Molecular Weight (g/mol) | Boiling Point (°C) | Density (g/cm³) |
|---|---|---|---|---|
| This compound | -CN (ortho), -OCH₃ (para) | 163.18 | N/A | N/A |
| 2-Fluoro-5-methoxybenzyl alcohol | -F (ortho), -OCH₃ (para) | 156.15 | N/A | N/A |
| 2-Methoxybenzyl alcohol | -OCH₃ (ortho) | 138.16 | 248–250 | 1.03 |
| p-Anisyl alcohol | -OCH₃ (para) | 138.16 | 259 | 1.1125 |
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